molecular formula C8H12N2O2<br>C8H12N2O2<br>OCN-(CH2)6-NCO B7769540 Hexamethylene diisocyanate CAS No. 822-06-0, 11142-52-2

Hexamethylene diisocyanate

Cat. No. B7769540
CAS RN: 822-06-0, 11142-52-2
M. Wt: 168.19 g/mol
InChI Key: RRAMGCGOFNQTLD-UHFFFAOYSA-N
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Description

Hexamethylene diisocyanate (HDI) is an organic compound with the formula (CH2)6(NCO)2. It is classified as a diisocyanate and is a colorless liquid . It is primarily used in the production of polyurethanes .


Synthesis Analysis

HDI is produced by phosgenation of hexamethylene diamine . Solvent-free HDI-based polyisocyanates were prepared by cyclotrimerization of HDI monomer using tri-n-butylphosphine (TBP) as a catalyst .


Molecular Structure Analysis

The structures of the polyisocyanates were identified and confirmed by the combined analysis of MS, FTIR, and NMR .


Chemical Reactions Analysis

HDI reacts with water and base-catalyzed reactions of this compound with alcohols may be explosively violent in the absence of diluting solvents . The reaction of HDI with some aliphatic, aromatic, and heterocyclic amines has also been studied .


Physical And Chemical Properties Analysis

HDI is a clear, colorless to slightly yellow liquid with a sharp, pungent odor. It has a boiling point of 415°F and a molecular weight of 168.2 .

Mechanism of Action

HDI complexes with the ferric iron atom in enzymes. The binding of cyanide to this cytochrome prevents the transport of electrons from cytochrome c oxidase to oxygen .

Safety and Hazards

HDI is considered toxic and its pulmonary toxicity has been studied. It may cause an allergic skin reaction, serious eye irritation, and may be fatal if inhaled .

Future Directions

The global HDI market stood at approximately 250 thousand tonnes in 2022 and is anticipated to grow at a CAGR of 5.36% during the forecast period until 2032 . Environmental concerns about fossil-based isocyanates are the reason why investigations on their green counterparts have been receiving more attention .

properties

IUPAC Name

1,6-diisocyanatohexane
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InChI

InChI=1S/C8H12N2O2/c11-7-9-5-3-1-2-4-6-10-8-12/h1-6H2
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InChI Key

RRAMGCGOFNQTLD-UHFFFAOYSA-N
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Canonical SMILES

C(CCCN=C=O)CCN=C=O
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Molecular Formula

C8H12N2O2, Array
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Related CAS

53895-37-7, 28574-90-5, 28182-81-2
Record name Hexane, 1,6-diisocyanato-, dimer
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Record name Hexamethylene diisocyanate homopolymer
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DSSTOX Substance ID

DTXSID4024143
Record name 1,6-Diisocyanatohexane
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Molecular Weight

168.19 g/mol
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Physical Description

Hexamethylene diisocyanate appears as a colorless crystalline solid. Toxic by ingestion and is strongly irritating to skin and eyes. It is used to make nylon., Liquid, Clear, colorless to slightly yellow liquid with a sharp, pungent odor; [NIOSH], CLEAR COLOURLESS LIQUID WITH PUNGENT ODOUR., Clear, colorless to slightly yellow liquid with a sharp, pungent odor.
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Boiling Point

491 °F at 760 mmHg (NTP, 1992), 213 °C (415 °F), BP: 121-122 °C at 9 mm Hg, 255 °C, 415 °F
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Flash Point

284 °F (NTP, 1992), 140 °C o.c., 284 °F
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Solubility

Reacts with water (NTP, 1992), Solubility in water: reaction, Low (Reacts)
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Density

1.0528 at 68 °F (NTP, 1992) - Denser than water; will sink, 1.04 at 25 °C/15.5 °C, Relative density (water = 1): 1.05, 1.0528, (77 °F): 1.04
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Vapor Density

5.81 (Air = 1), Relative vapor density (air = 1): 5.8
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Vapor Pressure

0.05 mmHg at 75 °F (NTP, 1992), 0.5 [mmHg], 0.05 mm Hg at 25 °C (77 °F), Vapor pressure, Pa at 25 °C: 7, 0.5 mmHg, (77 °F): 0.05 mmHg
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Mechanism of Action

Study explored whether the mechanism for the irritation reaction and the toxic respiratory effect of isocyanates is due to their ability to inhibit cholinesterases. Hexamethylene diisocyanate completely inhibited purified human serum cholinesterase when added at molar ratios of 4:1 to 8:1 (isocyanate: enzyme). Enzyme inhibition was also achieved by exposure of purified cholinesterase to an atmosphere containing 1 ppm isocyanates., Aliphatic isocyanates are stronger inhibitors of acetylcholinesterase activity than are aromatic isocyanates. Incubation at 21-23 °C for several days leads to slow & limited spontaneous reactivation of the inhibited enzyme. This enzyme inhibition may be a contributing factor in the induction of respiratory disease observed in approx 5% of workers exposed to isocyanate vapors., Rates of reaction of hexamethylene diisocyanate (HDI) with protein, human serum albumin, were studied. The reaction of HDI with human serum albumin was quantified by combined assays of gas chromatography of the hexamethylenediamine formed after acid hydrolysis of the conjugate, & by amino acid analysis of the protein. HDI isocyanate groups reacting with the lysyl residues & other sites on the protein molecule formed at least 2 reaction products, 1 of which was easily hydrolyzable by acid & the other resistant to hydrolysis. The chemical structures proposed by these observations are similar to those of classical hapten derivatives. Such derivatives may be immunogenic &/or allergenic in some workers exposed to the vapors of these reagents.
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Color/Form

Liquid, Clear, colorless to slightly yellow liquid, Oil

CAS RN

822-06-0, 822-06-0, 11142-52-2
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Record name Hexamethylene diisocyanate
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Record name HEXAMETHYLENE DIISOCYANATE
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Melting Point

-67 °F (NTP, 1992), -67 °C (-89 °F), -67 °C, -89 °F
Record name HEXAMETHYLENE DIISOCYANATE
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Record name HEXAMETHYLENE DIISOCYANATE
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URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6134
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.
Record name HEXAMETHYLENE DIISOCYANATE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
URL https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0278
Description The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace.
Explanation Creative Commons CC BY 4.0
Record name HEXAMETHYLENE DIISOCYANATE
Source Occupational Safety and Health Administration (OSHA)
URL https://www.osha.gov/chemicaldata/715
Description The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc.
Explanation Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license.
Record name Hexamethylene diisocyanate
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URL https://www.cdc.gov/niosh/npg/npgd0320.html
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Retrosynthesis Analysis

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Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.